Cas no 600-77-1 (2-Amino-3-methylbenzenesulfonic acid)

2-Amino-3-methylbenzenesulfonic acid structure
600-77-1 structure
Product Name:2-Amino-3-methylbenzenesulfonic acid
CAS No:600-77-1
MF:C7H9NO3S
MW:187.216260671616
CID:2667548
Update Time:2023-08-06

2-Amino-3-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-methylbenzenesulfonic acid
    • Inchi： 1S/C7H9NO3S/c1-5-3-2-4-6(7(5)8)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)
    • InChI Key： WZLXCJRMZVZVTB-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=C(C)C=1N)(=O)(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Topological Polar Surface Area: 88.8

2-Amino-3-methylbenzenesulfonic acid Production Method

Production Method 1

2810945-93-6 2810945-93-6
600-77-1 600-77-1
88-44-8 88-44-8
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Catalysts: Ferrous sulfate Solvents: Dichloromethane ;  18 h, 40 °C
Reference
An Aminative Rearrangement of O-(Arenesulfonyl)hydroxylamines: Facile Access to ortho-Sulfonyl Anilines
Morrill, Charlotte; et al, Angewandte Chemie, 2022, 61(33),

Production Method 2

1899-93-0 1899-93-0
36016-38-3 36016-38-3
600-77-1 600-77-1
88-44-8 88-44-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Diethyl ether ;  0 °C; 2 - 16 h, rt
2.1 Reagents: Trifluoroacetic acid Catalysts: Ferrous sulfate Solvents: Dichloromethane ;  18 h, 40 °C
Reference
An Aminative Rearrangement of O-(Arenesulfonyl)hydroxylamines: Facile Access to ortho-Sulfonyl Anilines
Morrill, Charlotte; et al, Angewandte Chemie, 2022, 61(33),

2-Amino-3-methylbenzenesulfonic acid Raw materials

2-Amino-3-methylbenzenesulfonic acid Preparation Products

2-Amino-3-methylbenzenesulfonic acid Related Literature

600-77-1 (2-Amino-3-methylbenzenesulfonic acid) Related Products

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